Cas no 126891-45-0 (2-(4-bromobenzenesulfonyl)acetonitrile)

2-(4-bromobenzenesulfonyl)acetonitrile structure
126891-45-0 structure
Product Name:2-(4-bromobenzenesulfonyl)acetonitrile
CAS No:126891-45-0
MF:C8H6BrNO2S
MW:260.107739925385
MDL:MFCD00129455
CID:192034
PubChem ID:613538
Update Time:2025-04-19

2-(4-bromobenzenesulfonyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

    • Acetonitrile,2-[(4-bromophenyl)sulfonyl]-
    • (4-Bromo-benzenesulfonyl)-acetonitrile
    • 2-(4-bromophenyl)sulfonylacetonitrile
    • 4-BROMOBENZENESULPHONYLACETONITRILE
    • 4-Bromobenzenesulfonyl acetonitrile
    • 4-bromo-phenylsulfonylacetonitrile
    • F1673-4395
    • IFLAB-BB F1673-4395
    • 4-Bromophenyl cyanomethyl sulphone
    • [(4-Bromophenyl)sulphonyl]acetonitrile
    • 2-(4-bromobenzenesulfonyl)acetonitrile
    • Acetonitrile, 2-[(4-bromophenyl)sulfonyl]-
    • FT-0643058
    • BB 0219430
    • A805622
    • PS-5962
    • 126891-45-0
    • Acetonitrile, 2-(4-bromophenylsulfonyl)-
    • 2-[(4-Bromophenyl)sulfonyl]acetonitrile
    • MFCD00129455
    • 4-bromobenzenesulphonyl acetonitrile
    • (4-Bromobenzenesulfonyl)-acetonitrile
    • 4-bromobenzenesulfonyl acetonitrile, AldrichCPR
    • 2-(4-bromophenylsulfonyl)acetonitrile
    • EN300-13937
    • DTXSID30346605
    • 2-((4-bromophenyl)sulfonyl)acetonitrile
    • (4-Bromobenzene-1-sulfonyl)acetonitrile
    • [(4-Bromophenyl)sulfonyl]acetonitrile #
    • SCHEMBL3195077
    • 4-bromophenylsulfonylacetonitrile
    • SY063451
    • Z57786160
    • AKOS000271274
    • AKOS BBS-00002850
    • OTAVA-BB BB7119750093
    • 4-BROMOBENZENESULFONYL ACETONITRILE, 90+%
    • [(4-Bromophenyl)sulfonyl]acetonitrile
    • 4-bromobenzenesulfonylacetonitrile
    • DB-041846
    • STK803652
    • MDL： MFCD00129455
    • Inchi： 1S/C8H6BrNO2S/c9-7-1-3-8(4-2-7)13(11,12)6-5-10/h1-4H,6H2
    • InChI Key： KSKSEVVFIOHIAT-UHFFFAOYSA-N
    • SMILES： BrC1C=CC(=CC=1)S(CC#N)(=O)=O

Computed Properties

  • Exact Mass: 258.93000
  • Monoisotopic Mass: 258.930262
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.3
  • XLogP3: 1.6

Experimental Properties

  • Density: 1.653
  • Melting Point: 190-192°C
  • Boiling Point: 438 °C at 760 mmHg
  • Flash Point: 218.7 °C
  • Refractive Index: 1.582
  • PSA: 66.31000
  • LogP: 2.82718

2-(4-bromobenzenesulfonyl)acetonitrile Security Information

  • Hazard Statement： Irritant
  • Hazardous Material Identification： Xi

2-(4-bromobenzenesulfonyl)acetonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-(4-bromobenzenesulfonyl)acetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
011102-1g
4-Bromobenzenesulfonylacetonitrile
 126891-45-0 95+%
1g
 ￡30.00 2022-03-01
Fluorochem
011102-5g
4-Bromobenzenesulfonylacetonitrile
 126891-45-0 95+%
5g
 ￡37.50 2022-03-01
Fluorochem
011102-10g
4-Bromobenzenesulfonylacetonitrile
 126891-45-0 95+%
10g
 ￡60.00 2022-03-01
Fluorochem
011102-25g
4-Bromobenzenesulfonylacetonitrile
 126891-45-0 95+%
25g
 ￡135.00 2022-03-01
Apollo Scientific
OR7778-1g
[(4-Bromophenyl)sulphonyl]acetonitrile
 126891-45-0
1g
 £35.00 2025-02-20
Apollo Scientific
OR7778-5g
[(4-Bromophenyl)sulphonyl]acetonitrile
 126891-45-0
5g
 £88.00 2025-02-20
Apollo Scientific
OR7778-25g
[(4-Bromophenyl)sulphonyl]acetonitrile
 126891-45-0
25g
 £325.00 2025-02-20
TRC
B678378-50mg
[(4-Bromophenyl)sulfonyl]acetonitrile
 126891-45-0
50mg
 $ 50.00 2022-06-06
TRC
B678378-100mg
[(4-Bromophenyl)sulfonyl]acetonitrile
 126891-45-0
100mg
 $ 65.00 2022-06-06
TRC
B678378-500mg
[(4-Bromophenyl)sulfonyl]acetonitrile
 126891-45-0
500mg
 $ 95.00 2022-06-06

2-(4-bromobenzenesulfonyl)acetonitrile Related Literature

126891-45-0 (2-(4-bromobenzenesulfonyl)acetonitrile) Related Products

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.